(3R,4S)-4-Fluoropyrrolidin-3-OL hydrochloride

• IUPAC Name: (3R,4S)-4-fluoropyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C4H8FNO.ClH/c5-3-1-6-2-4(3)7;/h3-4,6-7H,1-2H2;1H/t3-,4+;/m0./s1
• InChI Key: ZZJHCOUWDLIGPH-RFKZQXLXSA-N
• Canonical SMILES: C1C(C(CN1)F)O.Cl
• Isomeric SMILES: C1[C@H]([C@H](CN1)F)O.Cl
• Molecular Formula: C4H9ClFNO
• Molecular Weight: 141.57 g/mol
• CAS No.: 1434142-02-5

Description

“(3R,4S)-4-Fluoropyrrolidin-3-OL hydrochloride” is a synthetic organic compound that belongs to the family of piperidine derivatives. It has a molecular formula of C5H10ClFNO and a molecular weight of 159.6 g/mol.

Synthesis Analysis

The synthesis of fluorinated prolines, such as “this compound”, has been described in the literature. The synthesis starts from readily available 4-oxo-L-proline derivatives. The fluorination at C3 has negligible effects on the hydrogen bond donor capacity of the C4 hydroxyl.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The fluorine atom is attached to the C3 position, and the hydroxyl group is attached to the C4 position.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Synthons for Medicinal Applications : 4-Fluoropyrrolidine derivatives are instrumental in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. The stereospecific double fluorination technique has been utilized to produce N-protected 4-fluoropyrrolidine-2-carbonyl fluorides, which serve as versatile synthons for further transformation into pharmacologically relevant compounds. This methodology simplifies the synthetic routes for preparing 4-fluoropyrrolidine derivatives with potential medicinal applications Singh & Umemoto, 2011.

• Metabolic Activation : Studies on fluoropyrrolidine-containing dipeptidyl peptidase-IV inhibitors have shown that these compounds can undergo metabolic activation, leading to the formation of reactive intermediates. This process is crucial for understanding the metabolic pathways and potential bioactivation mechanisms of fluoropyrrolidine-based pharmaceuticals Xu et al., 2004.

• Targeted Protein Degradation : Fluorination at specific positions on the pyrrolidine ring has been found to affect molecular recognition in biological systems. The synthesis of fluoro-hydroxyprolines, which includes (3R,4S)-4-Fluoropyrrolidin-3-OL derivatives, has been explored for targeted protein degradation applications. These compounds demonstrate how subtle structural modifications can influence the interaction with biological targets, such as the von Hippel–Lindau (VHL) E3 ligase Testa et al., 2018.

Organic Synthesis and Chemical Properties

• Chemical Synthesis and Functionalization : Various 3-fluoropyrrolidines and 4-fluoropyrrolidin-2-ones have been synthesized from allylic fluorides, showcasing the utility of fluorinated synthons in organic synthesis. The presence of a fluorine substituent can induce syn-stereocontrol, demonstrating the impact of fluorine on chemical reactions and the synthesis of structurally complex molecules Combettes et al., 2012.

• Pharmacological Evaluation : Fluorinated quinoxaline-based κ-Opioid receptor agonists, designed for PET studies, highlight the role of fluorinated pyrrolidines in developing new diagnostic and therapeutic agents. The introduction of fluorine atoms into pharmaceutical compounds can significantly enhance their biological activity and stability Tangherlini et al., 2020.